Cas no 95592-67-9 (Propanoic acid, 2,2-dimethyl-, 4-formylphenyl ester)

• Product name: Propanoic acid, 2,2-dimethyl-, 4-formylphenyl ester
• CAS No: 95592-67-9
• MF: C₁₂H₁₄O₃
• MW: 206.23776
• CID: 751756
• PubChem ID: 14683413

Propanoic acid, 2,2-dimethyl-, 4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 4-formylphenyl ester
• (4-formylphenyl) 2,2-dimethylpropanoate
• 4-FORMYLPHENYL PIVALATE
• DTXSID10562947
• SCHEMBL1666256
• 2,2-dimethyl-propionic acid 4-formyl-phenyl ester
• 4-(pivaloyloxy)benzaldehyde
• 4-Formylphenyl 2,2-dimethylpropanoate
• 95592-67-9
• MQMLDVBCIFRXET-UHFFFAOYSA-N

• MDL： MFCD11616922
• Inchi： InChI=1S/C12H14O3/c1-12(2,3)11(14)15-10-6-4-9(8-13)5-7-10/h4-8H,1-3H3
• InChI Key： MQMLDVBCIFRXET-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)OC1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Additional information on Propanoic acid, 2,2-dimethyl-, 4-formylphenyl ester

测试